Cas no 1250108-14-5 (2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole)

• Product Name: 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole
• CAS No: 1250108-14-5
• MF: C₇H₉ClN₂O₂
• MW: 188.611560583115
• CID: 4564628
• Update Time: 2025-06-25

2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(CHLOROMETHYL)-5-(OXOLAN-3-YL)-1,3,4-OXADIAZOLE
• 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole

• Inchi： 1S/C7H9ClN2O2/c8-3-6-9-10-7(12-6)5-1-2-11-4-5/h5H,1-4H2
• InChI Key： GAEIWIRUJRAWDJ-UHFFFAOYSA-N
• SMILES： O1C(C2CCOC2)=NN=C1CCl

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 315.2±52.0 °C at 760 mmHg
• Flash Point: 101.9±22.6 °C

2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole

Comprehensive Overview of 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole (CAS No. 1250108-14-5)

The compound 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole (CAS No. 1250108-14-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the 1,3,4-oxadiazole family, a class of nitrogen- and oxygen-containing heterocycles known for their diverse biological activities. The presence of both a chloromethyl group and an oxolan-3-yl moiety in its structure makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold, given the proven efficacy of 1,3,4-oxadiazoles in antimicrobial, anti-inflammatory, and anticancer therapies. The compound's CAS No. 1250108-14-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole is its synthetic flexibility. The chloromethyl group allows for nucleophilic substitution reactions, enabling the attachment of various pharmacophores. Meanwhile, the oxolan-3-yl ring contributes to the molecule's stereochemical complexity, which is crucial for interactions with biological targets. This dual functionality positions the compound as a valuable building block in medicinal chemistry.

From an industrial perspective, the scalability of 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole synthesis is a hot topic. Optimizing its production to meet GMP standards is a priority for manufacturers, especially as regulatory bodies emphasize green chemistry principles. Recent advancements in catalytic methods have reduced the environmental footprint of its synthesis, aligning with global sustainability goals.

The compound's stability under various conditions is another area of interest. Studies indicate that 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole exhibits remarkable thermal and hydrolytic stability, making it suitable for long-term storage and transportation. This property is critical for its use in high-throughput screening libraries, where consistency is paramount.

In the context of drug delivery systems, the oxolan-3-yl moiety's lipophilicity enhances membrane permeability, a desirable trait for oral bioavailability. This has led to investigations into its role in prodrug design, particularly for CNS-targeted therapies. The compound's CAS No. 1250108-14-5 often appears in patents related to neurological disorders, underscoring its therapeutic potential.

Analytical characterization of 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole typically involves techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods confirm its purity and structural integrity, which are essential for regulatory submissions. The compound's spectral data is widely shared in open-access journals, facilitating collaborative research efforts.

Looking ahead, the integration of AI-driven molecular modeling is expected to accelerate the exploration of 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole derivatives. Virtual screening platforms can predict novel applications, reducing experimental costs. Such innovations align with the growing trend of computational chemistry in modern laboratories.

In summary, 2-(chloromethyl)-5-(oxolan-3-yl)-1,3,4-oxadiazole (CAS No. 1250108-14-5) represents a compelling case study in the intersection of organic synthesis and applied sciences. Its multifaceted utility ensures its continued prominence in both academic and industrial settings, while ongoing research promises to unlock even broader applications.